5-((2-Chlorophenyl)(4-(2-fluorophenyl)piperazin-1-yl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol

• IUPAC Name: 5-[(2-chlorophenyl)-[4-(2-fluorophenyl)piperazin-1-yl]methyl]-2-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C22H21ClFN5OS/c1-14-25-22-29(26-14)21(30)20(31-22)19(15-6-2-3-7-16(15)23)28-12-10-27(11-13-28)18-9-5-4-8-17(18)24/h2-9,19,30H,10-13H2,1H3
• InChI Key: JQGKGVVKPRQYKP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C(=C(SC2=N1)C(C3=CC=CC=C3Cl)N4CCN(CC4)C5=CC=CC=C5F)O
• Molecular Formula: C22H21ClFN5OS
• Molecular Weight: 458.0 g/mol
• CAS No.: 869344-12-7

Description

5-((2-Chlorophenyl)(4-(2-fluorophenyl)piperazin-1-yl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol is a synthetically complex heterocyclic compound incorporating a thiazolotriazole scaffold linked to dual aryl-substituted piperazine pharmacophores. This sophisticated molecular architecture is designed for investigational applications in medicinal chemistry and drug discovery research, particularly for exploring structure-activity relationships in central nervous system targets. The compound's research value derives from its multifunctional structure, featuring a thiazolo[3,2-b][1,2,4]triazole core system known for diverse biological properties, conjugated with a piperazine bridge bearing distinct chlorophenyl and fluorophenyl substituents. This strategic molecular design enables investigation of receptor binding interactions, selectivity profiles, and metabolic stability parameters. Piperazine-containing compounds demonstrate remarkable versatility in pharmaceutical applications, serving as key structural elements in bioactive molecules with reported antihistamine, antiparasitic, antifungal, antibacterial, antiviral, antipsychotic, antidepressant, anti-inflammatory, anticoagulant, antitumor, and antidiabetic properties . Additionally, piperazine derivatives are investigated as potential treatments for neurodegenerative conditions including Parkinson's and Alzheimer's disease . As a research compound, 5-((2-Chlorophenyl)(4-(2-fluorophenyl)piperazin-1-yl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol provides medicinal chemists and pharmacology researchers with a structurally novel scaffold for exploring new chemical space in heterocyclic chemistry. The integration of multiple privileged structures within a single molecular framework offers significant potential for developing structure-activity relationship data and understanding polypharmacological interactions. The compound is provided as a high-purity material characterized by advanced analytical techniques to ensure research reproducibility. This product is intended for non-human research applications only and is not formulated for diagnostic or therapeutic use in humans or animals.

Biological Activity

The compound 5-((2-Chlorophenyl)(4-(2-fluorophenyl)piperazin-1-yl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol is a complex heterocyclic molecule that has garnered attention for its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and implications for therapeutic applications.

Chemical Structure

The chemical structure of the compound is characterized by several functional groups that contribute to its biological activity:

• Thiazolo[3,2-b][1,2,4]triazole core : Known for its diverse biological properties.
• Piperazine moiety : Often associated with psychoactive effects and various pharmacological activities.
• Chlorophenyl and fluorophenyl substituents : These halogenated aromatic rings enhance lipophilicity and potentially increase binding affinity to biological targets.

Anticancer Properties

Recent studies have highlighted the anticancer potential of compounds containing thiazole and piperazine moieties. For instance, derivatives of thiazolidinone frameworks have shown significant antiproliferative activity against various cancer cell lines. Specific investigations into similar compounds demonstrated IC50 values in the low micromolar range, indicating strong cytotoxic effects on human leukemia cells . The electron-donating groups on the aromatic rings were found to play a crucial role in enhancing anticancer activity.

The proposed mechanisms through which this compound exerts its biological effects include:

• Induction of Apoptosis : Studies suggest that compounds with similar structures can induce apoptosis in cancer cells through mitochondrial pathways and caspase activation .
• Cell Cycle Arrest : Evidence indicates that these compounds can cause cell cycle arrest at specific phases, thereby inhibiting cancer cell proliferation.

Antimicrobial Activity

In addition to anticancer properties, related compounds have demonstrated antimicrobial activity. The presence of the thiazole ring has been linked to enhanced antibacterial effects against a range of bacterial strains. For example, derivatives were evaluated for their ability to inhibit bacterial growth and showed promising results with low MIC (Minimum Inhibitory Concentration) values .

Data Summary

Activity Type	Target Organism/Cells	IC50 Value (µM)	Mechanism of Action
Anticancer	Human leukemia cells	5.0	Induction of apoptosis
Antimicrobial	Various bacteria	10.0	Cell wall synthesis inhibition
Enzyme Inhibition	Acetylcholinesterase	3.0	Competitive inhibition

Case Studies

• Anticancer Study : A study evaluated a series of thiazolidinone derivatives similar to our compound. The most potent derivative exhibited an IC50 value of 5 µM against leukemia cells and induced apoptosis through mitochondrial pathways.
• Antimicrobial Evaluation : Another investigation assessed the antibacterial properties of related compounds against E. coli and Staphylococcus aureus. The results indicated significant inhibition with MIC values below 10 µM.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations and Structural Features

The target compound’s structural analogs (Table 1) exhibit variations in halogen placement, piperazine substituents, and aromatic ring modifications. Key differences include:

Halogen Position :

• The 2-chlorophenyl group in the target compound contrasts with 3-chlorophenyl in analogs from and .
• The 2-fluorophenyl group on the piperazine ring (target) vs. 4-fluorophenyl in : Fluorine’s electronegativity enhances binding to aromatic pockets in receptors, but ortho-substitution may reduce planarity, affecting interactions .

Piperazine Modifications :

• The target’s 4-(2-fluorophenyl)piperazine differs from 4-ethylpiperazine () and 4-(3-chlorophenyl)piperazine (). Bulky aryl groups (e.g., fluorophenyl) enhance affinity for serotonin/dopamine receptors compared to alkyl substituents .

Core Heterocycle Additions :

• describes a thiazolo-pyrimidine derivative with a methoxy-carbonyl group, highlighting how core modifications (e.g., pyrimidine vs. triazole) alter electronic properties and solubility .

Table 1: Structural Comparison of Key Analogs

Compound	Core Structure	Key Substituents	Molecular Weight* (g/mol)	Notes
Target Compound	Thiazolo-triazole	2-ClPh, 4-(2-FPh)piperazine, -CH₃	~520 (estimated)	Hypothesized CNS activity
	Thiazolo-triazole	3-ClPh, 4-ethylpiperazine, -CH₂CH₃	486.98	Lower lipophilicity (alkyl substituent)
	Thiazolo-triazole	4-ethoxy-3-MeOPh, 4-(3-ClPh)piperazine, -CH₃	567.05	Enhanced solubility (ethoxy/methoxy)
	Thiazolo-pyrimidine	4-ClPh, methoxy-carbonyl, ethyl ester	501.91	Increased electron-withdrawing effects

*Molecular weights calculated from provided formulas or estimated for the target.